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Compound Name: (2R,5S)-Ritlecitinib
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For Researchers, Scientists, and Drug Development Professionals

Introduction
(2R,5S)-Ritlecitinib is a potent and irreversible kinase inhibitor with high selectivity for Janus

kinase 3 (JAK3) and the tyrosine kinase expressed in hepatocellular carcinoma (TEC) kinase

family.[1][2][3][4] Its mechanism of action involves blocking the adenosine triphosphate (ATP)

binding site of these kinases, which are crucial components of intracellular signaling pathways

that regulate immune cell function.[1][4] Specifically, Ritlecitinib's dual activity inhibits cytokine

signaling mediated by JAK3-dependent receptors and the signaling of immune receptors

dependent on TEC kinase family members.[1][5] This targeted inhibition modulates the

inflammatory responses implicated in autoimmune diseases, and Ritlecitinib is approved for the

treatment of severe alopecia areata.[1][3]

These application notes provide detailed protocols for cell-based assays to quantify the activity

of Ritlecitinib, offering researchers the tools to investigate its pharmacological effects in a

cellular context. The described assays are essential for mechanism-of-action studies, drug

screening, and profiling of Ritlecitinib and other JAK3/TEC kinase inhibitors.
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Signaling Pathways Targeted by Ritlecitinib
Ritlecitinib's therapeutic effects stem from its ability to interfere with specific signaling cascades

within immune cells.

JAK3/STAT Signaling Pathway: JAK3 is predominantly expressed in lymphoid cells and plays a

critical role in signaling from common gamma chain (γc) cytokines, including IL-2, IL-4, IL-7, IL-

9, IL-15, and IL-21.[6] Upon cytokine binding, receptor-associated JAKs activate each other

and phosphorylate the receptor, creating docking sites for Signal Transducer and Activator of

Transcription (STAT) proteins.[7] The recruited STATs are then phosphorylated by the JAKs,

leading to their dimerization, nuclear translocation, and regulation of target gene expression.[8]

By irreversibly binding to JAK3, Ritlecitinib prevents the phosphorylation and subsequent

activation of STAT proteins, thereby inhibiting the downstream effects of these crucial

cytokines.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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